Cas no 1214358-52-7 (Methyl 5-fluoro-6-(pyridin-3-yl)picolinate)

• Product Name: Methyl 5-fluoro-6-(pyridin-3-yl)picolinate
• CAS No: 1214358-52-7
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 4925534
• Update Time: 2025-06-22

Methyl 5-fluoro-6-(pyridin-3-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-6-(pyridin-3-yl)picolinate
• Methyl 5-fluoro-6-(pyridin-3-yl)picolinate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)10-5-4-9(13)11(15-10)8-3-2-6-14-7-8/h2-7H,1H3
• InChI Key： PVPIAFUBVXBPTM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)N=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-fluoro-6-(pyridin-3-yl)picolinate

Methyl 5-fluoro-6-(pyridin-3-yl)picolinate (CAS No. 1214358-52-7): A Comprehensive Overview

Methyl 5-fluoro-6-(pyridin-3-yl)picolinate (CAS No. 1214358-52-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in various biological and chemical applications. This introduction delves into the compound's structure, properties, and the latest research findings that underscore its importance in modern medicinal chemistry.

The molecular structure of Methyl 5-fluoro-6-(pyridin-3-yl)picolinate consists of a picolinic acid derivative substituted with a fluorine atom at the 5-position and a pyridine ring at the 6-position. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for drug development. The pyridine moiety contributes to its binding affinity with various biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

In recent years, Methyl 5-fluoro-6-(pyridin-3-yl)picolinate has garnered attention for its role in the development of novel therapeutic agents. Studies have highlighted its potential in inhibiting key enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The fluorine substitution at the 5-position plays a crucial role in modulating the compound's pharmacokinetic properties, thereby improving its efficacy and reducing side effects.

One of the most compelling aspects of Methyl 5-fluoro-6-(pyridin-3-yl)picolinate is its versatility in drug design. Researchers have leveraged its structural features to develop analogs with enhanced binding affinity and selectivity. For instance, modifications at the pyridine ring have led to compounds that exhibit superior activity against specific disease targets while minimizing off-target effects. This underscores the importance of structural optimization in harnessing the full potential of this compound.

The synthesis of Methyl 5-fluoro-6-(pyridin-3-yl)picolinate presents unique challenges due to the delicate nature of its functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These advancements not only facilitate the production of the compound but also open doors for further structural diversification and drug discovery.

Evidence from preclinical studies suggests that Methyl 5-fluoro-6-(pyridin-3-yl)picolinate exhibits promising pharmacological activity across multiple disease models. Its ability to modulate key biological pathways has led to investigations into its potential as an anti-inflammatory agent, an antioxidant, and even a neuroprotective compound. The compound's interaction with biological targets has been extensively studied using computational modeling and spectroscopic techniques, providing valuable insights into its mechanism of action.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development of derivatives of Methyl 5-fluoro-6-(pyridin-3-yl)picolinate. Predictive models have been employed to identify optimal structural modifications that enhance potency and selectivity. This interdisciplinary approach has not only streamlined the drug development process but also revealed new avenues for therapeutic intervention.

The future prospects for Methyl 5-fluoro-6-(pyridin-3-yl)picolinate are vast, with ongoing research exploring its applications in precision medicine. Personalized treatment strategies tailored to individual patient profiles could leverage this compound's unique properties to achieve better therapeutic outcomes. Additionally, collaborations between academia and industry are fostering innovation, leading to novel formulations and delivery systems that enhance the compound's clinical utility.

In conclusion, Methyl 5-fluoro-6-(pyridin-3-yl)picolinate (CAS No. 1214358-52-7) stands as a testament to the power of medicinal chemistry in addressing complex diseases. Its structural features, synthetic accessibility, and pharmacological profile make it a cornerstone in modern drug development. As research continues to uncover new applications and optimize its therapeutic potential, this compound is poised to play a pivotal role in shaping the future of medicine.